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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555252

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molar extinction
coefficient of the near-infrared (NIR) dye IR-820. This document details the quantitative
spectroscopic properties, a thorough experimental protocol for its determination, and workflows
for its application in photothermal therapy and bioimaging.

Core Spectroscopic Properties of IR-820

IR-820 is a versatile indocyanine dye with applications in various biomedical fields, including as
an imaging agent and a photothermal therapeutic.[1] Its optical properties, particularly its molar
extinction coefficient (€), are highly dependent on the solvent environment. This is a critical
consideration for researchers utilizing IR-820 in agueous biological systems versus organic
solvent-based formulations.

Quantitative Data Summary

The molar extinction coefficient and maximum absorption wavelength (Amax) of IR-820 in
different solvents are summarized in the table below. The significant variance in these values
underscores the importance of characterizing the dye in the specific medium used for
experimentation.
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L. Maximum
Molar Extinction .
Absorption

Solvent Coefficient (g) (M~ Citation(s)
Wavelength (Amax)

cm™?)
(nm)

Aqueous Solution 720,000 690 [1112]
Methanol 198,181 820 [3]

Not explicitly stated,
10% Fetal Bovine but absorbance is

— . ~793 [41[5]

Serum (FBS) significantly higher

than in water
Methanol (for IR820-

187,143 837 [3]

NO2)

Experimental Protocol: Determination of Molar
Extinction Coefficient

This section provides a detailed methodology for the experimental determination of the molar
extinction coefficient of IR-820 using UV-Vis spectroscopy.

1. Materials and Instrumentation:
e IR-820 Dye: High-purity powder.

o Solvents: HPLC-grade methanol, Dimethyl sulfoxide (DMSO), and Phosphate-Buffered
Saline (PBS, 1X, pH 7.4).

¢ Instrumentation:

o Calibrated UV-Vis spectrophotometer capable of scanning in the NIR range (at least up to
900 nm).

o Matched quartz cuvettes with a 1 cm path length.

o Calibrated analytical balance.
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o Volumetric flasks and pipettes for accurate solution preparation.
. Preparation of Stock Solution:
Accurately weigh a small amount of IR-820 powder (e.g., 1 mg) using an analytical balance.

Dissolve the powder in a known volume of a suitable solvent (e.g., 1 mL of DMSO) to
prepare a concentrated stock solution. The choice of solvent should be based on the
intended application.

Calculate the molar concentration of the stock solution using the molecular weight of IR-820
(849.47 g/mol ).[6]

. Preparation of Working Solutions:

Perform serial dilutions of the stock solution with the desired solvent (e.g., PBS or methanol)
to prepare a series of working solutions with concentrations typically in the low micromolar
range (e.g., 1 uM, 2 uM, 4 UM, 6 uM, 8 uM, 10 uM).

. UV-Vis Spectrophotometric Measurement:

Set the spectrophotometer to scan a wavelength range appropriate for IR-820 in the chosen
solvent (e.g., 600-900 nm).

Use the same solvent as a blank to zero the spectrophotometer.

Measure the absorbance of each working solution at the determined Amax.
. Calculation of Molar Extinction Coefficient:

Plot a graph of absorbance versus concentration for the working solutions.

According to the Beer-Lambert law (A = gcl), the slope of the resulting linear regression will
be the molar extinction coefficient (€) since the path length (I) is 1 cm.

Ensure the R2 value of the linear fit is close to 1 to confirm the linearity of the absorbance
with concentration.
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Experimental Workflows and Applications

IR-820 is prominently used in photothermal therapy and bioimaging. The following diagrams
illustrate the typical experimental workflows for these applications.

Preparation In Vitro Studies In Vivo Studies
Cell Culture Tumor Model
IR-820 Dye (e.g., Cancer Cell Line) (e.g., Xenograft in Mice)
‘L Y Y
Nanoparticle Formulation Incubation of Cells Intravenous Injection
(e.g., Liposomes, PLGA) with IR-820 Nanoparticles of IR-820 Nanoparticles
Y Y
NIR Laser Irradiation NIR Laser Irradiation
(~808 nm) of Tumor Site
Y Y

Cell Viability Assay

(e.g., MTT, Live/Dead Staining) Tumor Growth Monitoring

Click to download full resolution via product page

Caption: Workflow for IR-820 in Photothermal Therapy (PTT).
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Caption: Workflow for IR-820 in Bioimaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Molar Extinction Coefficient of IR-820
Dye]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555252#molar-extinction-coefficient-of-ir-820-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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